Cas no 530081-14-2 (1-(4-Bromophenyl)imidazolidin-2-one)
1-(4-Bromophenyl)imidazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromophenyl)imidazolidin-2-one
- 1-(4-Bromophenyl)tetrahydro-2H-imidazol-2-one
- 1-(4-bromophenyl)-2-imidazolidinone
- AG-A-14198
- ANW-55290
- CTK7H6549
- SBB099376
- SureCN4056377
- A914414
- EN300-1270319
- AT20737
- MFCD08444010
- Z1269213212
- SCHEMBL4056377
- DTXSID30594740
- 530081-14-2
- DB-115834
- CS-0149704
- AKOS005072277
- DA-0815
-
- MDL: MFCD08444010
- Inchi: 1S/C9H9BrN2O/c10-7-1-3-8(4-2-7)12-6-5-11-9(12)13/h1-4H,5-6H2,(H,11,13)
- InChI Key: IQYIOVFMXOWYEQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C(NCC1)=O
Computed Properties
- Exact Mass: 239.98987
- Monoisotopic Mass: 239.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
1-(4-Bromophenyl)imidazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046705-1g |
1-(4-Bromophenyl)imidazolidin-2-one |
530081-14-2 | >95% | 1g |
2047.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046705-5g |
1-(4-Bromophenyl)imidazolidin-2-one |
530081-14-2 | >95% | 5g |
7038.0CNY | 2021-07-05 | |
| Alichem | A069004547-5g |
1-(4-Bromophenyl)imidazolidin-2-one |
530081-14-2 | 95% | 5g |
$457.96 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046705-500mg |
1-(4-Bromophenyl)imidazolidin-2-one |
530081-14-2 | >95% | 500mg |
1331.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS042-1g |
1-(4-Bromophenyl)imidazolidin-2-one |
530081-14-2 | 95% | 1g |
1458.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS042-200mg |
1-(4-Bromophenyl)imidazolidin-2-one |
530081-14-2 | 95% | 200mg |
453.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS042-50mg |
1-(4-Bromophenyl)imidazolidin-2-one |
530081-14-2 | 95% | 50mg |
189.0CNY | 2021-07-13 | |
| TRC | B804635-10mg |
1-(4-Bromophenyl)tetrahydro-2H-imidazol-2-one |
530081-14-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B804635-50mg |
1-(4-Bromophenyl)tetrahydro-2H-imidazol-2-one |
530081-14-2 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B804635-100mg |
1-(4-Bromophenyl)tetrahydro-2H-imidazol-2-one |
530081-14-2 | 100mg |
$ 135.00 | 2022-06-06 |
1-(4-Bromophenyl)imidazolidin-2-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1-(4-Bromophenyl)imidazolidin-2-one
Recent Advances in the Study of 1-(4-Bromophenyl)imidazolidin-2-one (CAS: 530081-14-2) in Chemical Biology and Pharmaceutical Research
The compound 1-(4-Bromophenyl)imidazolidin-2-one (CAS: 530081-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its imidazolidin-2-one core and a bromophenyl substituent, has been explored for its biological activity, particularly in the context of enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, aiming to unlock its full potential in medicinal chemistry.
One of the key areas of interest is the role of 1-(4-Bromophenyl)imidazolidin-2-one as a scaffold for designing novel enzyme inhibitors. Researchers have demonstrated its efficacy in targeting enzymes such as kinases and proteases, which are crucial in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory activity against specific kinase isoforms implicated in cancer progression. The study employed molecular docking and kinetic assays to elucidate the binding mechanisms, providing a foundation for further optimization of this compound.
In addition to its enzyme inhibitory properties, 1-(4-Bromophenyl)imidazolidin-2-one has been investigated for its potential as a building block in the synthesis of more complex pharmaceutical agents. Recent synthetic methodologies have focused on improving the yield and purity of this compound, leveraging advanced techniques such as flow chemistry and microwave-assisted synthesis. These innovations have not only streamlined production but also enabled the exploration of diverse derivatives with enhanced bioactivity and pharmacokinetic profiles.
Pharmacological evaluations have further underscored the therapeutic promise of 1-(4-Bromophenyl)imidazolidin-2-one. Preclinical studies have reported its anti-inflammatory and neuroprotective effects, suggesting potential applications in treating neurodegenerative diseases and chronic inflammatory conditions. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to modulate inflammatory cytokines in vitro, paving the way for in vivo validation. These findings highlight the compound's versatility and its potential to address unmet medical needs.
Despite these advancements, challenges remain in the development of 1-(4-Bromophenyl)imidazolidin-2-one-based therapeutics. Issues such as solubility, bioavailability, and off-target effects necessitate further research to optimize its drug-like properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate laboratory findings into clinical applications. Future studies may also explore its combination with other pharmacophores to enhance efficacy and reduce adverse effects.
In conclusion, 1-(4-Bromophenyl)imidazolidin-2-one (CAS: 530081-14-2) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and pharmacological evaluation, position it as a valuable tool for developing next-generation therapeutics. Continued research and innovation will be pivotal in unlocking its full potential and addressing the challenges associated with its clinical translation.
530081-14-2 (1-(4-Bromophenyl)imidazolidin-2-one) Related Products
- 646536-46-1(Urea, N-(2-aminoethyl)-N'-(4-bromophenyl)-, hydrochloride (1:1))
- 3363-68-6(2-Imidazolidinone, 1-methyl-3-phenyl-)
- 1848-69-7(1-Phenylimidazolidin-2-one)
- 6277-05-0(N1,n4-bis(4-bromophenyl)piperazine-1,4-dicarboxamide)
- 89518-99-0(1-(4-aminophenyl)imidazolidin-2-one)
- 6266-79-1(1-Piperazinecarboxamide,N-(4-bromophenyl)-4-methyl-)
- 14088-96-1(1-(3-Bromophenyl)tetrahydro-2H-imidazol-2-one)
- 6623-72-9(N-(4-bromophenyl)-4-[2-[(4-bromophenyl)carbamoylamino]ethyl]piperazine-1-carboxamide)
- 32549-34-1(1-(4-bromophenyl)imidazolidine-2,4-dione)
- 517918-82-0(1-(3-Aminophenyl)-3-methylimidazolidin-2-one)